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In the rapidly advancing field of cryogenic electron microscopy (cryo-EM), the accurate and

efficient selection of single particles from micrographs is a critical determinant of the final

resolution and quality of 3D reconstructions. This guide provides an objective comparison

between two prominent particle picking methodologies: the deep learning-based approach of

Topaz and the conventional template-based picking method. This analysis is intended for

researchers, scientists, and drug development professionals seeking to optimize their cryo-EM

data processing workflows.
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Feature Topaz Template-Based Picking

Underlying Principle
Deep Learning (Convolutional

Neural Network)
Cross-correlation

Input Requirement
Sparsely labeled particles for

training

Representative 2D class

averages or manual picks as

templates

Automation Level High, with initial training
Semi-automated, requires

template generation

Bias
Reduced, less prone to

"template bias"

Potential for "template bias,"

favoring particles similar to the

templates

Performance with Challenging

Data

Effective for small, non-

globular, and aggregated

particles

May struggle with novel views

or heterogeneous samples

False Positive Rate Generally low

Can be high, requiring

extensive 2D classification

cleanup

Quantitative Performance Comparison
The following table summarizes the performance of Topaz compared to template-based picking

and another common method, Difference of Gaussians (DoG), on a challenging Toll-like

receptor dataset. The data highlights Topaz's ability to yield a higher resolution structure with a

greater number of particles.
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Method
Final
Resolution
(Å)

Sphericity
Initial
Particle
Count

Final
Particle
Count (after
2D
classificatio
n)

False
Positive
Rate

Topaz 3.70 0.731 1,010,937 1,006,089 0.5%

Template-

Based
3.92 0.706 - - -

DoG 3.86 0.652 - - -

Data sourced from a study on a Toll receptor dataset[1]. The initial and final particle counts and

false positive rate for Template-Based and DoG methods were not explicitly provided in the

same manner as for Topaz in the source.

Further studies comparing Topaz to other deep-learning methods like crYOLO and

CryoSegNet have shown that Topaz exhibits a high recall rate, meaning it is effective at

identifying true particles, though it may also pick more false positives compared to some other

AI-based pickers[2][3]. Specifically, on one dataset, Topaz achieved an average precision of

0.704 and a recall of 0.802[2][3].

Experimental Workflows
The following diagrams illustrate the general experimental workflows for both Topaz and

template-based particle picking.
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Cryo-EM Particle Picking Workflows

Topaz Workflow Template-Based Workflow

Manual/Initial Picking
(sparse, ~100-1000 particles)

Train Topaz Model

Topaz Particle Picking
(on all micrographs)

Extract Particles

2D Classification
(for validation)

Manual/Blob Picking
(~1000s of particles)

2D Classification

Select Good 2D Classes
(Templates)

Template Matching
(Cross-correlation)

Extract Particles

Extensive 2D Classification
(to remove false positives)

Click to download full resolution via product page

A comparison of the general workflows for Topaz and template-based particle picking.
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Topaz vs. Template-Based: Key Feature Comparison

Topaz

Principle

Deep Learning
(CNN)

Initial Input

Sparse Manual Picks

Potential Bias

Low

Performance on
Novel Views

High

False Positives

Relatively Low

Template-Based

Cross-Correlation 2D Class AveragesHigh
(Template Bias)Lower Can be High

Click to download full resolution via product page

A logical diagram comparing the core attributes of Topaz and template-based picking.

Detailed Experimental Protocols
Topaz Particle Picking Protocol (within CryoSPARC)
This protocol outlines the key steps and parameters for using Topaz within the CryoSPARC

environment.

Initial Particle Picking for Training:

Manually pick a small, representative set of particles (e.g., 100-1,000) from a few

micrographs. The goal is to capture various particle orientations.

Topaz Training (Topaz Train job):

Inputs: Provide the manually picked particle coordinates and the corresponding

micrographs.

Key Parameters:

Path to Topaz Executable: Specify the installation path of the Topaz executable.

Downsampling Factor: It is highly recommended to downsample micrographs to reduce

memory usage and improve performance. A factor of 16 is suggested for a K2 super-
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resolution dataset[4].

Expected Number of Particles: Provide an estimate of the average number of particles

per micrograph. An accurate estimate is crucial for optimal performance[4].

Number of Epochs: This determines the number of training iterations over the entire

dataset. The job will automatically select the model from the epoch with the highest

precision[4].

Minibatch Size: The number of training examples used in each batch. Smaller values

can improve accuracy but increase training time[4].

Learning Rate: Controls the step size for model weight updates during training[4].

Particle Extraction (Topaz Extract job):

Inputs: Use the trained Topaz model and all the micrographs from which you want to pick

particles.

Particle Extraction Parameters:

Picking Threshold: This value determines the cutoff score for a potential particle to be

selected. The topaz precision_recall_curve command can be used to help choose an

optimal threshold.

Radius: Defines the pixel radius around a picked coordinate to be considered a positive

hit, which can help in data augmentation[5].

Downstream Processing:

The extracted particle coordinates are then used for particle extraction from the

micrographs, followed by 2D and 3D classification to obtain the final 3D reconstruction.

Template-Based Picking Protocol (within RELION)
This protocol describes a typical workflow for template-based particle picking using RELION.

Initial Particle Picking:
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Manually pick several hundred to a few thousand particles from a small number of

representative micrographs[6][7]. Alternatively, an automated "blob" or Laplacian-of-

Gaussian (LoG) picker can be used to generate an initial set of particles[8][9].

2D Classification to Generate Templates:

Perform 2D classification on the initially picked particles to generate high-quality 2D class

averages. These averages will serve as templates for the automated picking.

Template Selection:

Manually inspect the 2D class averages and select a subset of high-quality, representative

classes to be used as templates.

Automated Particle Picking (Auto-picking job):

Inputs: Provide the selected 2D class averages as templates and the full set of

micrographs.

Key Parameters:

Pick Threshold: This is a critical parameter that sets the cross-correlation cutoff for a

region to be considered a particle. A lower threshold will pick more particles but also

more false positives.

Minimum Inter-particle Distance: This parameter prevents picking overlapping particles

and is typically set to a value slightly less than the particle diameter.

Mask Diameter: Defines the size of the circular mask applied to the templates and the

micrograph regions during cross-correlation.

Particle Extraction and 2D Classification Cleanup:

Extract the coordinates from the auto-picking job.

Due to the potential for a high number of false positives, it is crucial to perform extensive

2D classification on the extracted particles to remove "junk" particles before proceeding to

3D reconstruction.
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Conclusion
Both Topaz and template-based picking are powerful methods for particle selection in cryo-EM.

Template-based picking is a well-established method that can be effective, particularly for well-

behaved, globular particles. However, it is susceptible to template bias and often requires

significant manual intervention for template generation and false positive removal.

Topaz, leveraging the power of deep learning, offers a more automated and often more

accurate alternative. Its ability to be trained on sparsely labeled data reduces the initial manual

effort, and it has demonstrated superior performance in picking challenging particles and

achieving higher-resolution reconstructions with a lower false-positive rate in some cases[1].

While Topaz may have a higher recall and potentially pick more false positives than some other

AI-based methods, its overall performance and reduced bias make it a compelling choice for

many cryo-EM projects. The choice between these methods will ultimately depend on the

specific characteristics of the dataset, the available computational resources, and the user's

familiarity with the respective workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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